Cas no 204339-72-0 (3-Fluoro-4-(trifluoromethyl)benzaldehyde)

3-Fluoro-4-(trifluoromethyl)benzaldehyde Properties

Names and Identifiers

• 3-Fluoro-4-(trifluoromethyl)benzaldehyde
• alpha,alpha,alpha,3-Tetrafluoro-p-tolualdehyde
• 3-fluoro-4-trifluoromethylbenzaldehyde
• Benzaldehyde,3-fluoro-4-(trifluoromethyl)
• AC-3851
• PS-8342
• DTXSID90372122
• SCHEMBL48409
• SY061735
• MFCD00236275
• 3-Fluoro-4-(trifluoromethyl)benzaldehyde, AldrichCPR
• 204339-72-0
• AKOS005258322
• 3-fluoro-4-(trifluoromethyl)-benzaldehyde
• Z1065616280
• AM61384
• 2-[(4-Fluoroanilino)carbonyl]benzoicacid
• EN300-66705
• 3-Fluoro-4-trifluoromethyl
• CS-W015824
• A21284
• alpha,alpha,alpha,3-Tetrafluoro-p-tolualdehyde;3-Methoxy-4-(trifluoromethyl)benzaldehyde
• FT-0615678
• 3-fluoro-4-trifluoromethyl-benzaldehyde
• Benzaldehyde, 3-fluoro-4-(trifluoromethyl)-
• DB-045218
• +Expand

• MDL： MFCD00236275
• InChIKey： ZVIQXFUBNNGOJY-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H4F4O/c9-7-3-5(4-13)1-2-6(7)8(10,11)12/h1-4H
• SMILES： FC1=C(C(F)(F)F)C=CC(C=O)=C1

Computed Properties

• Exact Mass: 192.02000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 192.02
• Heavy Atom Count: 13
• Complexity: 189
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 2.65700
• PSA: 17.07000
• Refractive Index: 1.454
• Boiling Point: 199 ºC
• Melting Point: No data available
• Flash Point: 74 ºC
• Color/Form: liquid
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Density: 1.383

3-Fluoro-4-(trifluoromethyl)benzaldehyde Security Information

• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Air Sensitive. Ambient temperatures.
• Risk Phrases： 36/37/38-22
• Signal Word：warning
• HazardClass：IRRITANT

3-Fluoro-4-(trifluoromethyl)benzaldehyde Customs Data

• HS CODE：2913000090
• Customs Data：

  China Customs Code:

  2913000090

  Overview:

  2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%